Recent progress in the oxidative bromination of arenes and heteroarenes

Organic & Biomolecular Chemistry Pub Date: 2023-01-25 DOI: 10.1039/D3OB00019B

Abstract

Oxidative bromination has been serving as a powerful tool for the synthesis of bromo-containing molecules, as this bromination strategy features environmental friendliness, high flexibility in reaction system design and wide abundance of bromide sources and oxidants. The past decade has witnessed a large number of efficient oxidative bromination reaction systems and novel brominated aromatics. This review summarizes recent developments in the field of oxidative preparation of bromoarenes and bromoheteroarenes covering from 2012 to 2022.

Graphical abstract: Recent progress in the oxidative bromination of arenes and heteroarenes
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